Cas no 2097974-46-2 (Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate
• CAS No: 2097974-46-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5723651
• PubChem ID: 122239312
• Update Time: 2025-11-02

Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2097974-46-2
• F1967-8172
• AKOS040812306
• methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate
• Methyl 2-cyclopropyl-6-isobutylpyrimidine-4-carboxylate
• starbld0012427
• 4-Pyrimidinecarboxylic acid, 2-cyclopropyl-6-(2-methylpropyl)-, methyl ester
• Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate

• Inchi： 1S/C13H18N2O2/c1-8(2)6-10-7-11(13(16)17-3)15-12(14-10)9-4-5-9/h7-9H,4-6H2,1-3H3
• InChI Key： NUVIOOCLSDIDBX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CC(C)C)N=C(C2CC2)N=1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 343.7±30.0 °C(Predicted)
• pka: 0.32±0.39(Predicted)

Additional information on Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate

Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate (CAS No. 2097974-46-2): A Comprehensive Overview

Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate (CAS No. 2097974-46-2) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and isobutyl substituents, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate features a pyrimidine ring core, which is a key motif in many bioactive molecules. The presence of the cyclopropyl group enhances its steric and electronic properties, making it a valuable intermediate in the synthesis of complex organic compounds. Researchers often explore its reactivity in cross-coupling reactions and catalytic transformations, which are hot topics in modern synthetic chemistry.

One of the most frequently asked questions about this compound is its role in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics. For instance, its structural similarity to purine bases makes it a candidate for targeting enzyme active sites, a trending area in drug design. Additionally, its lipophilic nature improves membrane permeability, a critical factor in optimizing drug bioavailability.

In the agrochemical sector, Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate is investigated for its potential as a pesticide intermediate. With the global push toward sustainable agriculture, researchers are keen on developing eco-friendly crop protection agents. This compound’s ability to modulate plant growth regulators and herbicidal activity positions it as a promising candidate for next-generation agrochemicals.

The synthesis of Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate typically involves multistep organic reactions, including condensation and esterification. A common query among chemists is the optimization of its yield and purity. Advances in flow chemistry and green solvents have streamlined its production, reducing waste and improving scalability—a key concern in industrial applications.

Market trends indicate a rising demand for pyrimidine-based compounds, driven by their applications in pharmaceuticals and agriculture. Analysts project growth in the fine chemicals sector, with CAS No. 2097974-46-2 being a niche but high-value product. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to R&D needs worldwide.

From a regulatory perspective, Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate is not classified as a hazardous substance under major chemical inventories. However, users should adhere to standard laboratory safety protocols, including proper ventilation and personal protective equipment (PPE). This aligns with the broader industry focus on occupational health and sustainable practices.

In summary, Methyl 2-cyclopropyl-6-(2-methylpropyl)pyrimidine-4-carboxylate (CAS No. 2097974-46-2) is a multifaceted compound with expanding applications in drug discovery, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovation, addressing pressing challenges in healthcare and agriculture. As research progresses, this compound is poised to play a pivotal role in the development of next-generation solutions.